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Compound of Interest

Compound Name: 2-Hydroxyethyl acetate

Cat. No.: B165343

This guide provides researchers, scientists, and drug development professionals with detailed
procedures for the safe disposal of 2-hydroxyethyl acetate waste.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with 2-hydroxyethyl acetate?

Al: 2-Hydroxyethyl acetate is known to cause serious eye irritation and potential damage.[1]
[2] It may also lead to irritation of the skin, respiratory system, and digestive tract.[3][4] The
substance is combustible, presenting a fire hazard.[5]

Q2: Is 2-hydroxyethyl acetate waste considered hazardous waste?

A2: While 2-hydroxyethyl acetate is not specifically listed as a hazardous waste under the
RCRA P-Series or U-Series, chemical waste generators are responsible for determining if a
discarded chemical is classified as hazardous waste based on its characteristics.[3] It is crucial
to consult federal (EPA 40 CFR Parts 261.3), state, and local hazardous waste regulations to
ensure complete and accurate classification.[3]

Q3: What is the recommended general disposal method for 2-hydroxyethyl acetate waste?

A3: The recommended method for disposal is through a licensed chemical destruction facility
or by controlled incineration equipped with a flue gas scrubber.[1] Do not discharge 2-
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hydroxyethyl acetate waste into sewer systems or allow it to contaminate water, food, or feed.

[1]

Q4: What personal protective equipment (PPE) should be worn when handling 2-hydroxyethyl
acetate waste?

A4: When handling this chemical waste, it is essential to wear appropriate personal protective
equipment, including chemical-impermeable gloves, protective clothing, and eye/face
protection.[1][4] All handling should occur in a well-ventilated area.[1]

Q5: How should | dispose of empty 2-hydroxyethyl acetate containers?

A5: Empty containers can be triple-rinsed (or the equivalent) and then offered for recycling or
reconditioning.[1] Alternatively, the packaging can be punctured to render it unusable for other
purposes and then disposed of in a sanitary landfill.[1] For combustible packaging materials,
controlled incineration with flue gas scrubbing is a possible disposal route.[1]

Troubleshooting Guide
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Issue Encountered Recommended Action

Immediately evacuate personnel to a safe area,
upwind of the spill if possible. Remove all
sources of ignition and ensure adequate
Accidental Spill ventilation.[1] Absorb the spill with an inert
material such as sand or vermiculite and collect

it into a suitable, closed container for disposal.

[3][6]

Immediately flush the eyes with plenty of water

for at least 15 minutes, making sure to lift the
Eye Contact . . .

upper and lower eyelids. Seek immediate

medical attention.[1][3]

Remove contaminated clothing and wash the
) affected skin area with soap and plenty of water.
Skin Contact o ] )
If irritation develops or persists, seek medical

attention.[1][3]

Move the individual to fresh air. If breathing is

difficult, administer oxygen. If the person is not

Inhalation ] ) e o
breathing, provide artificial respiration. Seek
immediate medical attention.[1][3]

Rinse the mouth with water. Do not induce
_ vomiting. Never give anything by mouth to an
Ingestion

unconscious person. Call a doctor or Poison

Control Center immediately.[1]

Data Presentation

Table 1: Physical and Chemical Properties of 2-Hydroxyethyl Acetate
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Property Value

Molecular Formula C4H803[3][7]
Molecular Weight 104.11 g/mol [3]
Appearance Colorless liquid[3][5]
Odor Almost odorless[5]
Boiling Point 184.0 - 188.0 °C[3]
Flash Point 88 °C[3]

Density 1.1080 g/cm3[3]
Water Solubility Miscible[3][4]

Experimental Protocols

Protocol for Safe Disposal of 2-Hydroxyethyl Acetate Waste
» Waste Identification and Segregation:

o Clearly label a dedicated, chemically resistant waste container for "2-Hydroxyethyl
Acetate Waste".

o Do not mix this waste with other chemical waste streams unless explicitly permitted by
your institution's environmental health and safety (EHS) office.

o Waste Accumulation:

o Store the waste container in a cool, dry, and well-ventilated secondary containment area,
away from incompatible materials such as strong oxidizing agents.[3]

o Keep the container tightly closed when not in use.[3]
e Arranging for Disposal:

o Contact your institution's EHS office to schedule a pickup for hazardous waste.
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o Provide them with an accurate description of the waste, including its composition and
volume.

o Follow all institutional and local regulations for waste manifest and transportation.
Protocol for Managing Spills of 2-Hydroxyethyl Acetate
e Immediate Response:

o Alert personnel in the immediate area and evacuate if necessary.

o Remove all potential sources of ignition from the area.[1]

o Ensure the area is well-ventilated.
o Containment and Cleanup:

o Wearing appropriate PPE (gloves, eye protection, lab coat), contain the spill using an inert
absorbent material like vermiculite, dry sand, or earth.[2][8]

o Carefully collect the absorbed material using non-sparking tools and place it into a labeled,
sealable container for chemical waste.[1]

» Decontamination:

o Clean the spill area thoroughly with soap and water.

o Place all contaminated cleaning materials into the waste container.
e Disposal:

o Dispose of the sealed container of spill cleanup material as hazardous waste, following the
disposal protocol outlined above.

Mandatory Visualization

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b165343?utm_src=pdf-body
https://www.chemicalbook.com/msds/2-hydroxyethyl-acetate.pdf
http://cdn.chemservice.com/product/msdsnew/External/English/N-10377%20English%20SDS%20US.pdf
https://www.spectrumchemical.com/media/sds/E1024_AGHS.pdf
https://www.chemicalbook.com/msds/2-hydroxyethyl-acetate.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165343?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Workflow for Safe Disposal of 2-Hydroxyethyl Acetate Waste

Start: 2-Hydroxyethyl
Acetate Waste Generated

Wear Appropriate PPE:
- Goggles
- Gloves
- Lab Coat

Segregate Waste in a

Labeled, Closed Container

Is there a spill?

No

Store Waste in a Cool,
Dry, Well-Ventilated Area

Contact Environmental
Health & Safety (EHS)

Dispose via Licensed
Chemical Waste Vendor
(e.g., Incineration)

End: Disposal Complete

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of 2-hydroxyethyl acetate waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Support Center: Safe Disposal of 2-
Hydroxyethyl Acetate Waste]. BenchChem, [2025]. [Online PDF]. Available at:
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hydroxyethyl-acetate-waste]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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